1-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[(4-methylphenyl)sulfanyl]methyl}-N'-[(E)-phenylmethylidene]-1H-1,2,3-triazole-4-carbohydrazide

• Molecular Formula: C20H18N8O2S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-benzylideneamino]-5-[(4-methylphenyl)sulfanylmethyl]triazole-4-carboxamide
• InChI: InChI=1S/C20H18N8O2S/c1-13-7-9-15(10-8-13)31-12-16-17(23-27-28(16)19-18(21)25-30-26-19)20(29)24-22-11-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H2,21,25)(H,24,29)/b22-11+
• InChI Key: QERPLXGPAAXKLD-SSDVNMTOSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)SCC2=C(N=NN2C3=NON=C3N)C(=O)N/N=C/C4=CC=CC=C4
• SMILES: CC1=CC=C(C=C1)SCC2=C(N=NN2C3=NON=C3N)C(=O)NN=CC4=CC=CC=C4

Description

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[[(4-methylphenyl)thio]methyl]-N-[(phenylmethylene)amino]-4-triazolecarboxamide is an aryl sulfide.

Scientific Research Applications

Antimicrobial Activities

• Compounds structurally related to 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[(4-methylphenyl)sulfanyl]methyl}-N'-[(E)-phenylmethylidene]-1H-1,2,3-triazole-4-carbohydrazide have shown significant antimicrobial activities. For example, azole derivatives, including triazoles and oxadiazoles, demonstrate activity against microorganisms such as S. aureus, L. monocytogenes, E. coli, and P. aeruginosa (Başoğlu et al., 2013), (Balandis et al., 2019).

Pharmacological Properties

• Certain triazole derivatives, closely related to the compound of interest, have been investigated for their effects on the central nervous system (CNS) in mice, indicating potential applications in neuropharmacology (Maliszewska-Guz et al., 2005).

Antileishmanial Activity

• 4-amino-1,2,4-triazole derivatives, which are structurally similar, have been tested for their antileishmanial activity against Leishmania infantum promastigots. Some of these compounds, particularly 4-amino-1,2,4-triazole derivative, have shown remarkable activity (Süleymanoğlu et al., 2017).

Tuberculostatic Activity

• Derivatives of 1,3,4-oxadiazole and 1,2,4-triazole have exhibited tuberculostatic activity, suggesting potential use in tuberculosis treatment (Foks et al., 2004).